Cas no 87771-40-2 (Ioversol)

• Product Name: Ioversol
• CAS No: 87771-40-2
• MF: C₁₈H₂₄I₃N₃O₉
• MW: 807.111282348633
• MDL: MFCD00867959
• CID: 61118
• PubChem ID: 3741
• Update Time: 2024-12-09

Ioversol Chemical and Physical Properties

Names and Identifiers

• Ioversol
• n,n'-bis(2,3-dihydroxypropyl)-5-[(2-hydroxyacetyl)-(2-hydroxyethyl)amino]-2,4,6-triiodo-benzene-1,3-dicarboxamide
• 1-N,3-N-bis(2,3-dihydroxypropyl)-5-[(2-hydroxyacetyl)-(2-hydroxyethyl)amino]-2,4,6-triiodobenzene-1,3-dicarboxamide
• MP-328
• [N,N'-bis-(2,3-dihydroxypropyl)-5-[(2-hydroxyacetyl)(2-hydroxyethyl)amino]-2,4,6-triiodoisophthalamide]
• Ioversolum [Latin]
• N,N'-bis(2,3-dihydroxypropyl)-5[(hydroxyacetyl)-(2-hydroxyethyl)-amino]-2,4,6-triiodo-1,3-benzenedicarboxamide
• N,N'-bis(2,3-dihydroxypropyl)-5-[N-(2-hydroxyethyl)glycolamido]-2,4,6-triiodoisophthalamide
• Optiray
• Optiray 160
• Optiray 240
• Optiray 320
• Optiray 350
• UNII-N3RIB7X24K
• N,N′-Bis(2,3-dihydroxypropyl)-5-[(hydroxyacetyl)(2-hydroxyethyl)amino]-2,4,6-triiodo-1,3-benzenedicarboxamide
• N,N′-Bis(2,3-dihydroxypropyl)-5-[N-(2-hydroxyethyl)glycolamido]-2,4,6-triiodoisophthalamide
• 1,3-Benzenedicarboxamide, N,N′-bis(2,3-dihydroxypropyl)-5-[(hydroxyacetyl)(2-hydroxyethyl)amino]-2,4,6-triiodo- (9CI)
• N1,N3-Bis(2,3-dihydroxypropyl)-5-[(2-hydroxyacetyl)(2-hydroxyethyl)amino]-2,4,6-triiodo-1,3-benzenedicarboxamide (ACI)
• MP 328
• P 530
• P 530 (contrast agent)
• G12764
• Ioversol (USAN:USP:INN:BAN)
• N,N'-Bis (2,3-dihydroxypropyl)-5-[N-(2-hydroxyethyl) -glycolamido] -2,4,6-triiodoisophthalamide
• s5013
• Prestwick0_000878
• AKOS015896385
• DB09134
• NS00008942
• IOVERSOL [INN]
• IOVERSOL (MART.)
• ioversolo
• IOVERSOL (USP MONOGRAPH)
• Q-201247
• CCG-213209
• AMDBBAQNWSUWGN-UHFFFAOYSA-N
• LOVERSOL
• N1,N3-bis(2,3-dihydroxypropyl)-5-(2-hydroxy-N-(2-hydroxyethyl)acetamido)-2,4,6-triiodoisophthalamide
• IOVERSOL [USP MONOGRAPH]
• Optiray300
• HMS3714P17
• AB00513943
• BSPBio_000955
• NCGC00179364-01
• CS-7483
• HMS2097P17
• Optiray350
• Ioversol (JAN/USP/INN)
• 1,3-Benzenedicarboxamide, N,N'-bis(2,3-dihydroxypropyl)-5-((hydroxyacetyl)(2-hydroxyethyl)amino)-2,4,6-triiodo-
• EN300-19767831
• AS-12851
• IOVERSOL [JAN]
• N1,N3-bis(2,3-dihydroxypropyl)-5-[2-hydroxy-N-(2-hydroxyethyl)acetamido]-2,4,6-triiodobenzene-1,3-dicarboxamide
• D01555
• NCGC00016956-01
• N,N'-Bis(2,3-dihydroxypropyl)-5-(N-(2-hydroxyethyl)glycolamido)-2,4,6-triiodoisophthalamide
• Pharmakon1600-01503837
• IOVERSOL [ORANGE BOOK]
• Optiray 300
• NSC760064
• SPBio_002876
• DTXSID2045521
• BRD-A65818372-001-05-3
• Tox21_110709
• Ioversolum (Latin)
• SR-01000872680-1
• SR-01000872680
• N3RIB7X24K
• HY-B1410
• Q6064187
• CAS-87771-40-2
• NCGC00179364-03
• IOVERSOL [USAN]
• Ioversolum
• CHEMBL1200614
• IOVERSOL [WHO-DD]
• AB00513943_02
• 8771-40-2
• HMS1570P17
• Tox21_110709_1
• IOVERSOL [MART.]
• 87771-40-2
• BRD-A65818372-001-01-2
• NSC-760064
• IOVERSOL [USP-RS]
• IOVERSOL [VANDF]
• Prestwick2_000878
• SCHEMBL24711
• Optiray320
• BRN 7155654
• Ioversol [USAN:USP:INN:BAN]
• N,N'-Bis (2,3-dihydroxypropyl)-5-(N-(2-hydroxyethyl) -glycolamido) -2,4,6-triiodoisophthalamide
• Optiray (TN)
• Prestwick1_000878
• DTXCID0025521
• BCP11109
• IOVERSOL (USP-RS)
• IOVERSOL [MI]
• CHEBI:31717
• V08AB07
• BPBio1_001051
• Prestwick3_000878
• AC-536

• MDL： MFCD00867959
• Inchi： 1S/C18H24I3N3O9/c19-13-11(17(32)22-3-8(29)5-26)14(20)16(24(1-2-25)10(31)7-28)15(21)12(13)18(33)23-4-9(30)6-27/h8-9,25-30H,1-7H2,(H,22,32)(H,23,33)
• InChI Key： AMDBBAQNWSUWGN-UHFFFAOYSA-N
• SMILES： O=C(C1C(I)=C(N(CCO)C(CO)=O)C(I)=C(C(NCC(CO)O)=O)C=1I)NCC(CO)O

Computed Properties

• Exact Mass: 806.86500
• Monoisotopic Mass: 806.864658
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 15
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3
• Topological Polar Surface Area: 200

Experimental Properties

• Color/Form: Solid
• Density: 1.371
• Melting Point: 190-207°C
• Boiling Point: 864.9±65.0 °C at 760 mmHg
• Flash Point: 476.9±34.3 °C
• Refractive Index: 1.738
• Solubility: DMSO (Sparingly), Methanol (Slightly)
• PSA: 199.89000
• LogP: -1.23420
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Ioversol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Toxicity：LD50 in mice, rats, rabbits, dogs (gI/kg): 17, 15, >25, >12 i.v.; in male, female rats (mgI/kg): 1000, >1200 intracisternally (Ralston)
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives